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Compound of Interest

Compound Name: 7-Amino-2-naphthol

Cat. No.: B1202560

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal safety data sheet (SDS). Always consult the official SDS and
your institution's safety protocols before handling 7-Amino-2-naphthol.

Introduction

7-Amino-2-naphthol (CAS No. 93-36-7) is an aromatic amine derivative used in various
industrial and scientific research applications.[1] As with many aromatic amines, this compound
presents potential health and environmental hazards that necessitate strict safety and handling
precautions.[2] This guide provides an in-depth overview of the known safety information,
handling procedures, and toxicological data related to 7-Amino-2-naphthol to ensure its safe
use in a laboratory setting.

Hazard Identification and Classification

7-Amino-2-naphthol is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are summarized in the table below.
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Hazard Class

Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral 4
[3]
] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2 3]
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation[1][3]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[1][3]
Hazardous to the Aquatic . )
) H400: Very toxic to aquatic
Environment, Short-Term 1 ]
life[4]
(Acute)
Hazardous to the Aquatic ) o
] H410: Very toxic to aquatic life
Environment, Long-Term 1

(Chronic)

with long lasting effects[1]

Signal Word: Warning[1]
Hazard Pictograms:

e Health Hazard

e Irritant

e Environmental Hazard

Physical and Chemical Properties

A summary of the key physical and chemical properties of 7-Amino-2-naphthol is provided

below.
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Property Value

Molecular Formula C10HoNOJ[5][6]

Molecular Weight 159.18 g/mol [5][6][7]
Appearance Brown solid[7]

Melting Point 201 °CJ6]

Boiling Point 385.6 °C at 760 mmHg|[6]
Density 1.281 g/cm3[6]

pKa 9.74 + 0.40 (Predicted)[5]

Personal Protective Equipment (PPE) and Handling

Due to its hazardous nature, strict adherence to safety protocols and the use of appropriate
personal protective equipment are mandatory when handling 7-Amino-2-naphthol.

Engineering Controls

» Ventilation: All work with 7-Amino-2-naphthol, especially when handling the powdered form,
must be conducted in a well-ventilated area, preferably within a certified chemical fume hood
to minimize inhalation of dust and vapors.[1][8][9]

e Enclosed Balance: When weighing the powder, use an enclosed balance to contain any
airborne particles.[10]

Personal Protective Equipment

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[11]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.qg., nitrile, neoprene) to prevent skin
contact. Inspect gloves for any signs of degradation or puncture before use.[12]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.researchgate.net/publication/306521232_In_vitro_genotoxicity_testing-Can_the_performance_be_enhanced
https://www.researchgate.net/publication/306521232_In_vitro_genotoxicity_testing-Can_the_performance_be_enhanced
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.benchchem.com/product/b1202560?utm_src=pdf-body
https://www.benchchem.com/product/b1202560?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0222-0014/attachment_6.pdf
https://www.slideshare.net/slideshow/acute-dermal-irritationcorrosion-oecd-404/82710191
https://www.aniara.com/mm5/PDFs/Literature/Xenometrix_Assess-perform-AmesII-19-coded-comds.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://pubmed.ncbi.nlm.nih.gov/22740618/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Lab Coat: A lab coat or other protective clothing should be worn to prevent skin exposure.
[13]

Respiratory Protection: If working outside of a fume hood or if dust generation is
unavoidable, a NIOSH-approved respirator with an appropriate particulate filter should be
used.[13]

Safe Handling Practices for Powders

Designated Area: Establish a designated area for working with toxic powders and label it
clearly.[8]

Surface Protection: Cover the work surface with absorbent bench paper to contain any spills.
[10]

Minimize Dust: Avoid pouring the powder directly from the bottle. Use a spatula or scoop to
transfer the material in small quantities. Keep containers closed when not in use.[10]

Cleaning: Use wet cleaning methods or a HEPA-filtered vacuum to clean up any spills or
residual powder. Avoid dry sweeping, which can generate dust.[10]

First Aid Measures

In case of exposure to 7-Amino-2-naphthol, immediate medical attention is crucial. Follow

these first aid procedures:

If Swallowed: Get medical help immediately. Rinse mouth with water. Do not induce vomiting.

[1]

If on Skin: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse. If skin irritation occurs, get medical help.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Seek immediate medical attention.[1]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If the
person is not breathing, give artificial respiration. Get medical help if you feel unwell.[1]
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Storage and Disposal

Proper storage and disposal are essential to prevent accidents and environmental
contamination.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep
away from incompatible materials such as strong oxidizing agents. The container should be
stored locked up.[1]

o Disposal: Dispose of contents and container to an appropriate treatment and disposal facility
in accordance with all applicable local, state, and federal regulations. Do not discharge to
sewer systems.[1]

Toxicological Information and Potential Signhaling
Pathways

While specific quantitative toxicity data for 7-Amino-2-naphthol is limited in publicly available
literature, the GHS classification indicates it is harmful if swallowed and causes skin, eye, and
respiratory irritation.[1][3] Aromatic amines as a class are known for their potential
carcinogenicity and mutagenicity.[2]

Metabolic Activation and Carcinogenicity

The carcinogenicity of many aromatic amines is linked to their metabolic activation in the body.
This process typically involves a multi-step enzymatic pathway, primarily in the liver.
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Metabolic Activation of Aromatic Amines

Aromatic Amine Cytochrome P450
(e.g., 7-Amino-2-naphthol) (e.g., CYP1A2)
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N-Hydroxy Arylamine N-Acetyltransferase
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O-Acetylation
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N-Acetoxy Ester
(Ultimate Carcinogen)

Covalent Binding to DNA

DNA Adducts

Replication Error

Mutation

Click to download full resolution via product page

Caption: Metabolic activation pathway of aromatic amines leading to potential carcinogenicity.
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This pathway illustrates the conversion of a parent aromatic amine to a reactive intermediate
that can bind to DNA, forming adducts. These DNA adducts can lead to mutations during DNA
replication, which is an initiating event in carcinogenesis.

Representative Experimental Protocols

Detailed experimental data for 7-Amino-2-naphthol is not readily available. The following are
representative protocols based on OECD guidelines that would be used to assess the toxicity
of a chemical like 7-Amino-2-naphthol.

Acute Oral Toxicity - Acute Toxic Class Method
(Representative Protocol based on OECD 423)

This method is designed to classify a substance into a toxicity category with the use of a
minimal number of animals.

e Animal Model: Typically, young adult female rats are used.

e Housing and Fasting: Animals are housed in standard conditions. Before dosing, they are
fasted overnight.

o Dose Administration: The test substance is administered orally by gavage in a single dose.
The starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body
weight.

e Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.

o Endpoint: The number of animals that die within the observation period is recorded, and the
substance is classified into a GHS category based on the results.
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OECD 423 Acute Oral Toxicity Workflow

Dose 3 animals at Dose 3 more animals
selected starting dose at a lower dose level

N

Observe for 14 days
(mortality, clinical signs)

:

0 or 1 animal dies

2 or 3 animals die

If no higher dose needed, stop and classify

Dose 3 more animals
at a higher dose level

Stop and classify

in this toxicity category
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OECD 439 In Vitro Skin Irritation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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